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Introduction

Leachianol G is a naturally occurring phenolic compound classified as a resveratrol dimer.
Isolated from plant sources, notably from the stems of Vitis vinifera (grapevine), it has garnered
interest within the scientific community for its potential biological activities. This technical guide
provides a comprehensive overview of the chemical structure, properties, and reported
biological activities of Leachianol G, along with general experimental protocols relevant to its
study.

Chemical Structure and Properties

Leachianol G is identified by the CAS number 164204-62-0 and possesses the molecular
formula C28H2407. While its definitive structure requires confirmation through detailed
spectroscopic analysis, it is established as a dimer of resveratrol.

Table 1: Chemical and Physical Properties of Leachianol G
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Property Value Source

CAS Number 164204-62-0 Commercial Suppliers
Molecular Formula C28H2407 Commercial Suppliers
Molecular Weight 472.5 g/mol Commercial Suppliers
Appearance Powder Commercial Suppliers
Purity >98% Commercial Suppliers
Type of Compound Phenol, Resveratrol Dimer Commercial Suppliers

Biological Activities

Preliminary research and the activities of related stilbene compounds suggest that Leachianol
G may possess antifungal and antioxidant properties.

Antifungal Activity

Some sources indicate that Leachianol G exhibits antifungal properties. The proposed
mechanism involves the disruption of the fungal cell membrane's integrity, leading to cell lysis.
This is a common mechanism for many phenolic compounds which can interfere with
membrane proteins and the lipid bilayer.

Antioxidant Activity

As a polyphenolic compound and a resveratrol dimer, Leachianol G is expected to possess
antioxidant activity. Resveratrol and its derivatives are well-known for their ability to scavenge
free radicals and chelate metal ions, thereby reducing oxidative stress. The antioxidant
capacity of such compounds is attributed to their hydroxyl groups which can donate a hydrogen
atom to stabilize free radicals.

Experimental Protocols

The following sections detail generalized experimental methodologies for the isolation,
characterization, and biological evaluation of Leachianol G. These are intended as a starting
point for researchers, and specific parameters may require optimization.
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Isolation of Leachianol G from Vitis vinifera Stems

The isolation of resveratrol dimers like Leachianol G from grape stems typically involves
solvent extraction followed by chromatographic purification.

Workflow for Isolation and Purification
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Caption: General workflow for the isolation and purification of Leachianol G.
Protocol:

o Extraction: Dried and powdered grape stems are extracted with a suitable solvent system,
such as an ethanol/water mixture (e.g., 80:20 v/v), often with the aid of ultrasonication or

maceration to enhance extraction efficiency.

« Filtration and Concentration: The resulting extract is filtered to remove solid plant material
and then concentrated under reduced pressure using a rotary evaporator to yield a crude

extract.

o Chromatographic Purification: The crude extract is subjected to chromatographic techniques
for purification. This may involve initial separation on a silica gel column followed by
preparative High-Performance Liquid Chromatography (HPLC) for final purification.

Structural Elucidation

The chemical structure of the isolated Leachianol G can be determined using a combination of
spectroscopic methods.

Workflow for Structural Elucidation

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13437607?utm_src=pdf-body
https://www.benchchem.com/product/b13437607?utm_src=pdf-body
https://www.benchchem.com/product/b13437607?utm_src=pdf-body-img
https://www.benchchem.com/product/b13437607?utm_src=pdf-body
https://www.benchchem.com/product/b13437607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry (MS)
- Determine Molecular Weight) ¢

- Determine Molecular Formula

Pure Leachianol G |_> Elucidated Structure

Nuclear Magnetic Resonance (NMR)
- 1H NMR
- 13C NMR
- 2D NMR (COSY, HMBC, HSQC)

Click to download full resolution via product page
Caption: Workflow for the structural elucidation of Leachianol G.
Protocols:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental composition, confirming the molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR: Provides information on the number and types of protons and their neighboring

environments.
o 13C NMR: Reveals the number and types of carbon atoms in the molecule.

o 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, allowing for the complete assignment of the
chemical structure, including the linkage between the resveratrol units and their relative
stereochemistry.

In Vitro Antifungal Susceptibility Testing

The minimum inhibitory concentration (MIC) of Leachianol G against various fungal strains can
be determined using the broth microdilution method.

Protocol:
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e Prepare Fungal Inoculum: A standardized suspension of the fungal strain is prepared in a
suitable broth medium.

» Serial Dilutions: Leachianol G is serially diluted in the broth in a 96-well microtiter plate.
 Inoculation: Each well is inoculated with the fungal suspension.
 Incubation: The plate is incubated under appropriate conditions for fungal growth.

o Determine MIC: The MIC is the lowest concentration of Leachianol G that visibly inhibits

fungal growth.

In Vitro Antioxidant Activity Assays

The antioxidant potential of Leachianol G can be evaluated using various in vitro assays. The
DPPH and ABTS radical scavenging assays are commonly employed.

Workflow for Antioxidant Assays
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Caption: Workflow for DPPH and ABTS radical scavenging assays.
Protocols:

e DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay:
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[e]

A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

Various concentrations of Leachianol G are added to the DPPH solution.

(¢]

[¢]

After incubation in the dark, the absorbance is measured at approximately 517 nm.

[¢]

The percentage of radical scavenging activity is calculated, and the IC50 value (the
concentration required to scavenge 50% of the DPPH radicals) is determined.

e ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay:

o The ABTS radical cation is generated by reacting ABTS with an oxidizing agent (e.g.,
potassium persulfate).

o The ABTS radical solution is diluted to a specific absorbance at around 734 nm.
o Different concentrations of Leachianol G are added to the ABTS radical solution.
o After a short incubation period, the absorbance is measured.

o The percentage of inhibition is calculated, and the IC50 value is determined.

Conclusion

Leachianol G represents a promising natural product for further investigation, particularly in
the areas of antifungal and antioxidant research. The methodologies outlined in this guide
provide a foundation for researchers to explore the full potential of this resveratrol dimer.
Further studies are warranted to fully elucidate its chemical structure, delineate its mechanisms
of action, and evaluate its efficacy in more complex biological systems.

¢ To cite this document: BenchChem. [Leachianol G: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13437607#leachianol-g-chemical-structure-and-
properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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